5-[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole

• IUPAC Name: 5-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• InChI: InChI=1S/C15H12N4OS2/c1-9-13(22-15-16-8-17-19(9)15)12-7-21-14(18-12)10-3-5-11(20-2)6-4-10/h3-8H,1-2H3
• InChI Key: WINQSJCSWLPBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C3=CSC(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C15H12N4OS2
• Molecular Weight: 328.4 g/mol

Description

The compound “5-[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole” is a complex organic molecule that belongs to the class of heterocyclic compounds. It contains multiple functional groups including a thiazole ring and a triazole ring. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. An efficient and straightforward methodology for the preparation of novel functionalized thiazolo[3,2-b]triazole has been implemented with excellent yields via a one-pot catalyst-free procedure at room temperature.

Molecular Structure Analysis

The molecular structure of such compounds is typically confirmed through spectral analysis. The positions of protons connected to N atoms in both heterocyclic systems of molecules in crystals.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve condensation reactions with hydrazonoyl halides. The target products were obtained in high yield (86%) at 80°C using tert-butanol peroxide as an oxidant and ether as a solvent and reactant.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have been investigated for their potential as antitumor and cytotoxic agents. For instance, Gulsory and Guzeldemirci synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on human tumor cell lines. .

Antifungal Activity

Triazole derivatives, including those containing alkynyl side chains, have been explored for their antifungal properties. Researchers synthesized twenty-seven triazole derivatives and evaluated their antifungal activity against Cryptococcus and Candida species. .

Analgesic and Anti-Inflammatory Activities

Thiazolo[3,2-b][1,2,4]triazole-6(5H)-ones were synthesized and evaluated for their analgesic and anti-inflammatory properties. The structures of these compounds were supported by FT-IR, ¹H NMR, and mass spectra. .

Safety and Hazards

While specific safety and hazards data for the compound was not found, similar compounds require adequate ventilation and avoidance of contact with eyes, skin, or clothing. Ingestion and inhalation should also be avoided.

Future Directions

The future directions for research into such compounds could involve the design and development of different thiazole derivatives. The development of novel functionalized thiazolo[3,2-b]triazole via a one-pot catalyst-free procedure at room temperature represents a promising direction.

Mechanism of Action

Target of Action

Similar compounds with thiazole and triazole moieties have been reported to exhibit various biological activities, suggesting that they may interact with a wide range of targets .

Mode of Action

Compounds with similar structures have been reported to interact with their targets through various mechanisms, such as inhibiting enzyme activity, disrupting cell membrane integrity, or interfering with dna replication .

Biochemical Pathways

Similar compounds have been reported to affect a variety of pathways, including those involved in inflammation, pain perception, microbial growth, and cancer cell proliferation .

Pharmacokinetics

Similar compounds have been reported to have good solubility and stability, suggesting that they may have favorable bioavailability .

Result of Action

Similar compounds have been reported to exhibit various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Similar compounds have been reported to be stable under a variety of conditions, suggesting that they may be robust to environmental changes .